![molecular formula C28H26FN5O3 B2371693 4-benzyl-2-(2-fluorobenzyl)-N-isobutyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide CAS No. 1105212-54-1](/img/structure/B2371693.png)
4-benzyl-2-(2-fluorobenzyl)-N-isobutyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
Description
This compound is a complex organic molecule that likely contains a [1,2,4]triazolo[4,3-a]quinazoline core structure . This core is a heterocyclic compound, which means it contains atoms of at least two different elements. In this case, those elements are carbon, nitrogen, and oxygen .
Synthesis Analysis
While the specific synthesis process for this compound isn’t available, similar compounds are often synthesized via reactions involving hydrazonoyl halides and alkyl carbothioates . The structures of the newly synthesized compounds are usually established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible .Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name. It likely contains a [1,2,4]triazolo[4,3-a]quinazoline core, which is a type of heterocyclic compound . This core is likely modified with various functional groups, including benzyl, fluorobenzyl, and isobutyl groups .Scientific Research Applications
Cancer Research
1,2,4-Triazole-containing scaffolds are used in drug discovery studies against cancer cells . They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors .
Antimicrobial Applications
These compounds have been introduced as an antimicrobial agent . They have widespread potential pharmaceutical activity including antibacterial and antifungal activities .
Anti-inflammatory and Antioxidant Applications
1,2,4-Triazole-containing scaffolds also exhibit anti-inflammatory and antioxidant activities .
Analgesic Applications
These compounds are known for their analgesic (pain-relieving) properties .
Use in Agrochemistry
1,2,4-Triazoles with unique structure and properties have usages in various fields such as agrochemistry .
Use in Material Sciences
These compounds are also used in material sciences .
Use as Organic Catalysts
1,2,4-Triazoles are used as organic catalysts .
DNA Intercalation Activities
In view of their DNA intercalation activities, 1,2,4-triazole-containing scaffolds are used as anticancer agents . Molecular docking studies were performed to investigate the binding modes of the proposed compounds with the DNA active site .
properties
IUPAC Name |
4-benzyl-2-[(2-fluorophenyl)methyl]-N-(2-methylpropyl)-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H26FN5O3/c1-18(2)15-30-25(35)20-12-13-22-24(14-20)34-27(32(26(22)36)16-19-8-4-3-5-9-19)31-33(28(34)37)17-21-10-6-7-11-23(21)29/h3-14,18H,15-17H2,1-2H3,(H,30,35) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNXGMOCKBQSEJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1=CC2=C(C=C1)C(=O)N(C3=NN(C(=O)N23)CC4=CC=CC=C4F)CC5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H26FN5O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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